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An In-depth Technical Guide to the Physical Properties of Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium bromide (CaBr2) is an ionic compound that readily forms hydrates, incorporating water
molecules into its crystal structure. These hydrated forms, collectively known as calcium
bromide hydrate (CaBrz-xH20), are of significant interest across various scientific and industrial
domains, including in drilling fluids for the oil and gas industry, as a dense medium for gravity
separation, in medicine, and as a food preservative.[1][2][3] Understanding the physical
properties of these hydrates is crucial for their application and for the development of new
technologies.

This technical guide provides a comprehensive overview of the core physical properties of
calcium bromide hydrate, with a focus on quantitative data, experimental methodologies for
their determination, and the relationships between the different hydrated and anhydrous forms.

Physical and Chemical Properties

Calcium bromide hydrate typically appears as a white or colorless, odorless crystalline solid.[1]
[2][4] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.

[1][2] The most common hydrated forms are the dihydrate (CaBrz:2H20) and the hexahydrate

(CaBr2z-6H20).[5][6]
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Data Summary

The quantitative physical properties of calcium bromide and its hydrates are summarized in the
table below. Data for the anhydrous form is provided for comparison.
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. General
Anhydrous Dihydrate Hexahydrate
Property Hydrate
(CaBrz2) (CaBr2z-2H20) (CaBr2:6H20)
(CaBrz2-xH20)
71626-99-8[1][2]
CAS Number 7789-41-5[5][7] 22208-73-7[5] - ]
Molecular CaBr2:xH20[2][8]
CaBr2[4][7] CaBr2-2H20]6] CaBr2:6H20[5]
Formula [°]
Molecular Weight
199.89[5][71[8] 235.98[3][5] - -
(g/mol)
Hygroscopic White crystalline
Yo P White crystalline Y
Appearance colorless - powder and/or
powder[6]
crystals[5][10] chunks[2][4]
Melting Point 730 - 742[5][7][8
g [sI7108] _ _
Q) [11]
. _ 1815 - 1935[5]
Boiling Point (°C) 810[3][5] - -
[11][13]
_ 3.353 at 25°C[5]
Density (g/cm?3) - - 2.3[12]
[6I[11][13][14]
Orthorhombic[13]
Crystal Structure - - -
[15]
pH of Aqueous 5 (5% solution at
Solution 20°C)[16]
125 g/100 mL
(0°C)143 g/100
Solubility in mL (20°C)312 Highly Highly Highly soluble[1]
Water 0/100 mL soluble[17] soluble[17] [2]
(100°C)[3][5][10]
[13]
Solubility in Soluble in - - Soluble in
Other Solvents alcohol and alcohol and
acetone.[3][5][6] acetone.[12]
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[14] Insoluble in
ether and
chloroform.[6]
[14][18]

Experimental Protocols

The determination of the physical properties of hydrates like calcium bromide hydrate involves
several standard laboratory techniques.

Protocol 1: Determination of the Formula of a Hydrate
(Water of Hydration)

This protocol is a general method to determine the number of water molecules in a hydrate,
which is crucial for identifying the specific form (e.g., dihydrate vs. hexahydrate).

Obijective: To determine the empirical formula of a calcium bromide hydrate by gravimetric
analysis.

Methodology:

e Crucible Preparation: A clean porcelain crucible and its lid are heated to a high temperature
for approximately 10 minutes to remove any volatile impurities and moisture.[19] The crucible
is then cooled to room temperature in a desiccator and weighed accurately. This heating,
cooling, and weighing process is repeated until a constant mass is achieved.[20]

o Sample Preparation: A known mass (between 0.75 and 2.50 g) of the calcium bromide
hydrate is added to the pre-weighed crucible, and the total mass is recorded.[20] The
appearance of the hydrate is noted.

o Dehydration: The crucible containing the hydrate is gently heated over a Bunsen burner.[21]
The test tube should be held at an angle to observe the condensation of water vapor on the
cooler parts of the tube, which indicates the release of water of hydration.[20]

e Heating to Constant Mass: The sample is heated more strongly to ensure all water of
hydration is driven off. The crucible is then allowed to cool to room temperature in a
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desiccator and weighed. The heating, cooling, and weighing process is repeated until a
constant mass is achieved, indicating that all water has been removed.[20]

e Calculations:

[¢]

The mass of water lost is calculated by subtracting the final mass of the anhydrous
calcium bromide and crucible from the initial mass of the hydrate and crucible.

o The mass of the anhydrous calcium bromide is determined by subtracting the mass of the
empty crucible from the final mass.

o The moles of water and anhydrous calcium bromide are calculated using their respective
molar masses.

o The ratio of moles of water to moles of anhydrous calcium bromide gives the value of X' in
the formula CaBrz-xH20.[17]

Protocol 2: Reversibility of Hydration

This protocol is used to confirm if a compound is a true hydrate.

Objective: To observe the color change and other physical properties upon dehydration and
rehydration.

Methodology:

o Dehydration: A small sample of calcium bromide hydrate is heated in a test tube as
described in Protocol 1. Any changes in color and physical state are recorded.

e Rehydration: After the anhydrous residue has cooled to room temperature, a few drops of
deionized water are carefully added.[20]

e Observation: A true hydrate will typically revert to its original color and crystalline appearance
upon the addition of water.[17][19]

Visualizations
Logical Relationship Diagram
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The following diagram illustrates the reversible relationship between anhydrous calcium
bromide and its hydrated forms, driven by the addition or removal of water.

Relationship between Anhydrous and Hydrated Calcium Bromide

Anhydrous CaBr2 (s)

+ H20 (Hlydration) - H20 (Dehydration via heating)

Calcium Bromide Hydrate
CaBrz-:xHz20 (s)

Click to download full resolution via product page

Caption: Reversible conversion between anhydrous and hydrated calcium bromide.

Experimental Workflow Diagram

This diagram outlines the key steps in the experimental determination of the water of hydration
for calcium bromide hydrate.
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Workflow for Determining Water of Hydration

Preparation

Start

A4
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\ 4
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in crucible
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\ 4

Weigh anhydrous
CaBr2

Analysis
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H20 lost
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Determine formula
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Caption: Experimental workflow for hydrate formula determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what are the physical properties of calcium bromide
hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8802227#what-are-the-physical-properties-of-
calcium-bromide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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